Cas no 2230840-55-6 ((R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride)
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride
- (1R)-1-[3-(Difluoromethyl)phenyl]ethan-1-amine hydrochloride
- SCHEMBL23247079
- CS-0162236
- (1R)-1-[3-(difluoromethyl)phenyl]ethanamine;hydrochloride
- BS-46087
- MFCD32264868
- (1R)-1-[3-(Difluoromethyl)phenyl]ethylamine HCl
- (1R)-1-[3-(difluoromethyl)phenyl]ethanamine hydrochloride
- (1R)-1-[3-(Difluoromethyl)phenyl]ethylamine hydrochloride
- 2230840-55-6
- D81598
- (R)-1-(3-(Difluoromethyl)phenyl)ethan-1-aminehydrochloride
-
- MDL: MFCD32264868
- Inchi: 1S/C9H11F2N.ClH/c1-6(12)7-3-2-4-8(5-7)9(10)11;/h2-6,9H,12H2,1H3;1H/t6-;/m1./s1
- InChI Key: QHSSVBUAVWTJQV-FYZOBXCZSA-N
- SMILES: Cl.FC(C1=CC=CC(=C1)[C@@H](C)N)F
Computed Properties
- Exact Mass: 207.0626334g/mol
- Monoisotopic Mass: 207.0626334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB549097-250 mg |
(1R)-1-[3-(Difluoromethyl)phenyl]ethan-1-amine hydrochloride; . |
2230840-55-6 | 250MG |
€706.20 | 2023-04-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LQ069-200mg |
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-55-6 | 95% | 200mg |
3014.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LQ069-50mg |
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-55-6 | 95% | 50mg |
1205.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1212508-250mg |
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-55-6 | 95% | 250mg |
$450 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1212508-1g |
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-55-6 | 95% | 1g |
$800 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1212508-5g |
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-55-6 | 95% | 5g |
$1600 | 2024-07-23 | |
| abcr | AB549097-250mg |
(1R)-1-[3-(Difluoromethyl)phenyl]ethan-1-amine hydrochloride; . |
2230840-55-6 | 250mg |
€524.40 | 2025-02-27 | ||
| Ambeed | A1217033-100mg |
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-55-6 | 95% | 100mg |
$199.0 | 2025-02-25 | |
| Ambeed | A1217033-250mg |
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-55-6 | 95% | 250mg |
$309.0 | 2025-02-25 | |
| Ambeed | A1217033-1g |
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride |
2230840-55-6 | 95% | 1g |
$770.0 | 2025-02-25 |
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on (R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride
Comprehensive Overview of (R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride (CAS No. 2230840-55-6)
(R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its CAS number, 2230840-55-6, uniquely identifies this compound in chemical databases. The difluoromethyl group attached to the phenyl ring enhances its metabolic stability, making it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in central nervous system (CNS) disorders and inflammation-related pathways.
The structural uniqueness of (R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride lies in its stereochemistry. The (R)-configuration is critical for enantioselective interactions with enzymes or receptors, a topic widely discussed in modern medicinal chemistry. Recent studies highlight the demand for chiral building blocks like this compound, especially in the synthesis of small-molecule inhibitors and GPCR-targeted therapeutics. Its hydrochloride salt form improves solubility, facilitating formulation development—a key concern for researchers optimizing bioavailability.
In the context of trending topics, (R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine aligns with searches for "fluorinated drug candidates" and "chiral amine applications." Fluorination, a hot topic in drug design, is associated with enhanced membrane permeability and prolonged half-life. This compound’s difluoromethyl moiety resonates with industry focus on fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs. Additionally, its potential in precision agriculture as a scaffold for novel herbicides is under exploration, addressing sustainability challenges.
Synthetic accessibility is another highlight. The compound’s preparation often involves asymmetric hydrogenation or resolution techniques—methods frequently searched by organic chemists. Its CAS No. 2230840-55-6 is commonly queried alongside terms like "chiral amine synthesis" and "fluorinated phenyl derivatives." Regulatory-compliant production (avoiding hazardous reagents) further boosts its appeal for industrial-scale applications, meeting the demand for green chemistry alternatives.
From an SEO perspective, this content integrates high-value keywords such as "chiral building blocks," "difluoromethylphenyl derivatives," and "pharmaceutical intermediates," which are frequently searched in academic and industrial circles. The compound’s relevance to neurodegenerative disease research (e.g., Parkinson’s and Alzheimer’s) also taps into trending health discussions, enhancing reader engagement. Future directions may include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary therapeutic modality.
In summary, (R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride exemplifies innovation at the intersection of fluorine chemistry and stereoselective synthesis. Its CAS No. 2230840-55-6 serves as a gateway for researchers exploring next-generation bioactive molecules, while its applications align with global priorities like drug sustainability and targeted therapies. This positions the compound as a pivotal tool in advancing both human health and agricultural science.
2230840-55-6 ((R)-1-(3-(Difluoromethyl)phenyl)ethan-1-amine hydrochloride) Related Products
- 127733-40-8((S)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine)
- 127733-47-5((R)-1-3,5-Bis(trifluoromethyl)phenylethylamine)
- 127852-21-5((S)-1-3-(Trifluoromethyl)PhenylEthylamine)
- 1213630-93-3((R)-1-(3-(Trifluoromethyl)phenyl)ethanamine hcl)
- 216002-19-6((S)-1-3,5-Bis(trifluoromethyl)phenylethylamine Hydrochloride)
- 216002-20-9((r)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride)
- 1213939-94-6((S)-1-3-(Trifluoromethyl)phenyl-ethylamine hydrochloride)
- 856645-99-3((1R)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride)
- 84499-78-5((1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride)
- 374822-27-2(1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride)